![molecular formula C31H35NO7 B303647 Diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303647.png)
Diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
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Overview
Description
Diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DEEPMQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of quinolinedicarboxylates and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of Diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. This compound has been found to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Inhibition of topoisomerase II can lead to DNA damage and cell death, which may explain the anti-tumor activity of this compound.
Biochemical and Physiological Effects
In addition to its anti-tumor activity, this compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which may improve cognitive function and memory.
Advantages and Limitations for Lab Experiments
Diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in high purity and yield, making it suitable for use in a range of experiments. This compound has also been found to exhibit low toxicity, which makes it a safe compound to use in lab experiments.
However, there are also some limitations to the use of this compound in lab experiments. One of the main limitations is that its mechanism of action is not fully understood, which makes it difficult to design experiments to fully explore its effects. Additionally, this compound has not been extensively studied in vivo, which limits its potential applications in animal models.
Future Directions
For research on Diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate include further exploration of its mechanism of action and potential applications in other areas of scientific research.
Synthesis Methods
The synthesis of Diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves a multistep process that begins with the reaction of 4-ethoxyaniline and 4-methoxybenzaldehyde to form the corresponding Schiff base. This intermediate is then reacted with diethyl malonate and ammonium acetate to afford the target compound. The synthesis of this compound has been optimized to yield high purity and yield, making it suitable for use in scientific research.
Scientific Research Applications
Diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been extensively studied for its potential applications in scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound exhibits anti-tumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.
properties
Molecular Formula |
C31H35NO7 |
---|---|
Molecular Weight |
533.6 g/mol |
IUPAC Name |
diethyl 4-(4-ethoxyphenyl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C31H35NO7/c1-6-37-22-15-11-20(12-16-22)26-25(30(34)38-7-2)18(4)32-24-17-23(19-9-13-21(36-5)14-10-19)27(29(33)28(24)26)31(35)39-8-3/h9-16,23,26-27,32H,6-8,17H2,1-5H3 |
InChI Key |
ZROWTCWXJPVQPJ-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C2C3=C(CC(C(C3=O)C(=O)OCC)C4=CC=C(C=C4)OC)NC(=C2C(=O)OCC)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C3=C(CC(C(C3=O)C(=O)OCC)C4=CC=C(C=C4)OC)NC(=C2C(=O)OCC)C |
Origin of Product |
United States |
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